Cas no 27271-35-8 (4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl-)

• Product Name: 4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl-
• CAS No: 27271-35-8
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 263443
• PubChem ID: 213912
• Update Time: 2025-04-19

4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Indeno[2,1-d]isoxazole,3a,8b-dihydro-3-phenyl-
• 3-phenyl-4,8b-dihydro-3aH-indeno[2,1-d][1,2]oxazole
• 4H-Indeno(2,1-d)isoxazole, 3a,8b-dihydro-3-phenyl-
• 3a,8b-Dihydro-3-phenyl-4H-indeno(2,1-d)isoxazole
• DTXSID30949998
• 27271-35-8

• Inchi： 1S/C16H13NO/c1-2-6-11(7-3-1)15-14-10-12-8-4-5-9-13(12)16(14)18-17-15/h1-9,14,16H,10H2
• InChI Key： HAKVIJGZWVSZOJ-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=CC=3CC2C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 371.2°Cat760mmHg
• Flash Point: 144.7°C
• Refractive Index: 1.676
• PSA: 21.59